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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871

This technical guide provides an in-depth overview of ethyl methoxyacetate, including its
synonyms, chemical identifiers, and physicochemical properties. It is intended for researchers,
scientists, and professionals in drug development, offering detailed experimental protocols and
insights into its potential biological significance.

Chemical Synonyms and Identifiers

Ethyl methoxyacetate is known by several names in scientific literature and commercial
catalogs. A comprehensive list of its synonyms and identifiers is crucial for accurate literature
searches and procurement.

Table 1: Synonyms and Identifiers for Ethyl Methoxyacetate
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Category Identifier/Synonym

IUPAC Name ethyl 2-methoxyacetate[1]
3938-96-3[1][2][3][4]1[5]6][71[8]Io][10][11][12][13

CAS Number [LIL2ABIAIBIEI B0l 1 1] [1 2] [13]

[14]

Molecular Formula

CsH1003[1][2][3][ 719N LO][ 1 1][15][16]

118.13 g/mol [L]2131415I6 718N L 1][1 2][14]

Molecular Weight
[15]
Ethyl 2-methoxyacetate[3][9][10], Methoxyacetic
acid ethyl ester[2][17], Methylglycol acetate[4]
Synonyms [18], Acetic acid, methoxy-, ethyl ester[3][4][18],

Ethanol, 2-metoxy-acetate[4][18], ETHYL-3-
OXABUTANOATE[3][4]

EINECS Number

223-521-7[4][5][8]

PubChem CID

TT544[4]

Beilstein Registry Number

1744761[5][8]

MDL Number

MFCD00009176(3][5][8]

DSSTox Substance ID

DTXSID50192580[4][7]

UNII DG69CT8YO7[3][7]
SMILES CCOC(=O)COCI1]I2][41[=18II19]
InChi InChI=1S/C5H1003/c1-3-8-5(6)4-7-2/h3-4H2,1-
n

2H3[1][4][5][8]

JLEKJZUYWFJIPMB-UHFFFAQY SA-N[1][4][5]
InChlKey

[8]

Physicochemical Properties

Understanding the physicochemical properties of ethyl methoxyacetate is essential for its

handling, storage, and application in experimental settings.
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Table 2: Physicochemical Data of Ethyl Methoxyacetate

Property Value

Appearance Colorless to almost colorless clear liquid[1][3][7]

144.1 °C at 760 mmHg[7][20]; 44-45.5 °C at 9

Boiling Point
mmHg[3][5][6][8][11]
Density 1.007 g/mL at 25 °C[3][5][6][8][11]
Refractive Index (n20/D) 1.401[3][5][6][8][11]
] 46 °C (114.8 °F) - closed cup[5][12][20]; 115
Flash Point
°F[3]
Water Solubility Slightly soluble[3][7][11][21]
Vapor Pressure 5.18 mmHg at 25°CJ[7]
logP 0.19590[7]

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of
ethyl methoxyacetate, compiled from established chemical principles.

Synthesis of Ethyl Methoxyacetate

Two common methods for the synthesis of ethyl methoxyacetate are Fischer esterification
and Williamson ether synthesis.

3.1.1. Fischer Esterification of Methoxyacetic Acid
This method involves the acid-catalyzed reaction of methoxyacetic acid with ethanol.
e Materials:

o Methoxyacetic acid

o Ethanol (absolute)
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[e]

Concentrated sulfuric acid (catalyst)

o

Sodium bicarbonate solution (saturated)

[¢]

Anhydrous magnesium sulfate

Round-bottom flask

[¢]

Reflux condenser

[e]

o

Separatory funnel

[¢]

Distillation apparatus

e Procedure:

[¢]

To a round-bottom flask, add methoxyacetic acid and an excess of absolute ethanol (e.g.,
3-5 molar equivalents).

o Slowly add a catalytic amount of concentrated sulfuric acid (e.qg., 1-2% of the molar
amount of the carboxylic acid) while cooling the flask in an ice bath.

o Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

o Wash the mixture with water, followed by a saturated sodium bicarbonate solution to
neutralize the acidic catalyst, and then again with water.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter to remove the drying agent.

o Remove the excess ethanol under reduced pressure using a rotary evaporator.

[¢]

The crude ethyl methoxyacetate can be purified by fractional distillation.

3.1.2. Williamson Ether Synthesis
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This alternative synthesis involves the reaction of an ethyl haloacetate with sodium methoxide.

o Materials:

o Sodium metal

[¢]

Methanol (anhydrous)

[e]

Ethyl chloroacetate or ethyl bromoacetate

o

Anhydrous diethyl ether (solvent)

Round-bottom flask

[¢]

Reflux condenser

[¢]

[e]

Dropping funnel

e Procedure:

[¢]

Prepare sodium methoxide by carefully dissolving sodium metal in anhydrous methanol in
a round-bottom flask equipped with a reflux condenser.

o After the sodium has completely reacted, add anhydrous diethyl ether as a solvent.

o Slowly add ethyl chloroacetate or ethyl bromoacetate to the sodium methoxide solution via
a dropping funnel.

o Heat the mixture to reflux for 1-2 hours.

o After cooling, filter the reaction mixture to remove the sodium halide salt.

o Wash the filtrate with water.

o Dry the organic layer over anhydrous sodium sulfate.

o Remove the solvent by distillation.

o Purify the resulting ethyl methoxyacetate by fractional distillation.
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Purification by Fractional Distillation

Crude ethyl methoxyacetate obtained from synthesis can be purified by fractional distillation
under atmospheric or reduced pressure.

e Apparatus:
o Distillation flask
o Fractionating column (e.g., Vigreux or packed column)
o Condenser
o Receiving flask
o Thermometer
o Heating mantle

e Procedure:

[¢]

Set up the fractional distillation apparatus.

[e]

Place the crude ethyl methoxyacetate in the distillation flask with a few boiling chips.

(¢]

Heat the flask gently.

[¢]

Collect the fraction that distills at the boiling point of ethyl methoxyacetate (144-145 °C at
atmospheric pressure or 44-45.5 °C at 9 mmHg).[3][5][6][8][11]

[¢]

Monitor the temperature at the head of the column closely to ensure a clean separation.

Analytical Methods

The identity and purity of ethyl methoxyacetate can be confirmed using various analytical
techniques.

3.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)
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e Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

e Carrier Gas: Helium at a constant flow rate.

e Injector Temperature: 250 °C.

o Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10
°C/min.

o Mass Spectrometer: Electron ionization (El) at 70 eV, scanning a mass range of m/z 35-300.
The expected mass spectrum will show characteristic fragments of ethyl methoxyacetate.
[17]

3.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR (Proton NMR): The spectrum will show characteristic signals for the different proton
environments in the molecule.[5][22]

o Atriplet corresponding to the methyl protons of the ethyl group.

o A quartet corresponding to the methylene protons of the ethyl group.

o Asinglet for the methyl protons of the methoxy group.

o Asinglet for the methylene protons adjacent to the methoxy group.

e 13C NMR (Carbon NMR): The spectrum will show five distinct signals corresponding to the
five carbon atoms in different chemical environments.

3.3.3. Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present in
ethyl methoxyacetate.[1][6][23]

e Astrong C=0 stretching vibration for the ester carbonyl group around 1750 cm~2.

e C-O stretching vibrations for the ester and ether linkages in the fingerprint region.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b146871?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3938963&Mask=200
https://www.chemicalbook.com/SpectrumEN_3938-96-3_1HNMR.htm
https://www.docbrown.info/page06/spectra2/ethyl-methanoate-nmr1h.htm
https://www.benchchem.com/product/b146871?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/77544
https://webbook.nist.gov/cgi/inchi?ID=C3938963&Mask=80
https://docbrown.info/page06/spectra2/ethyl-methanoate-ir.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e C-H stretching vibrations for the alkyl groups just below 3000 cm~1.

Biological Significance and Potential Signaling
Pathways

While direct studies on the signaling pathways of ethyl methoxyacetate are limited, its in vivo

hydrolysis to methoxyacetic acid (MAA) provides insights into its potential biological effects.[24]
[25][26] MAA is a known testicular toxicant and has been shown to inhibit histone deacetylases
(HDACSs).[2][3]

Research on MAA has demonstrated its ability to suppress the growth of prostate cancer cells
by inducing apoptosis and cell cycle arrest.[2][3][27][28] The proposed mechanism involves the
upregulation of the cell cycle inhibitor p21 and the downregulation of anti-apoptotic proteins,
leading to the activation of caspases.[2]

Visualizations
Synthesis and Purification Workflow
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Purification

Crude Ethyl Methoxyacetate
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Caption: Workflow for the synthesis, purification, and analysis of ethyl methoxyacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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